Cas no 78941-32-9 (2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine)

• Product Name: 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine
• CAS No: 78941-32-9
• MF: C₂₃H₁₄ClN₃
• MW: 367.84
• CID: 2360564
• PubChem ID: 23546878
• Update Time: 2025-07-02

2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-di(1-naphthyl)-1,3,5-triazine
• 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine
• 2-Chloro-4,6-dinaphthalen-1-yl-1,3,5-triazine
• CID 23546878
• 1,3,5-triazine,2-chloro-4,6-di-1-naphthalenyl-
• 2-Chloro-4,6-di-1-naphthalenyl-1,3,5-triazine (ACI)
• 78941-32-9
• F16772
• MFCD30607241
• 2-chloro-4,6-bis(naphthalen-1-yl)-1,3,5-triazine
• C3525
• DB-098613
• SCHEMBL15147205

• Inchi： 1S/C23H14ClN3/c24-23-26-21(19-13-5-9-15-7-1-3-11-17(15)19)25-22(27-23)20-14-6-10-16-8-2-4-12-18(16)20/h1-14H
• InChI Key： KQKCYBIGRDRFJT-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C3C(=CC=CC=3)C=CC=2)N=C(C2C3C(=CC=CC=3)C=CC=2)N=1

Computed Properties

• Exact Mass: 367.0876252g/mol
• Monoisotopic Mass: 367.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 6.8

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 645.8±38.0 °C(Predicted)
• pka: -0.19±0.10(Predicted)

2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine

Comprehensive Analysis of 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine (CAS No. 78941-32-9)

2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine, with the CAS number 78941-32-9, is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical research. This compound belongs to the triazine family, which is known for its versatile applications in various industrial and scientific domains. The presence of naphthalene groups and a chloro substituent in its structure enhances its reactivity and functional utility, making it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine is its potential role in the development of organic electronic materials. With the growing demand for flexible electronics and OLED technologies, researchers are increasingly exploring compounds like this for their unique electronic properties. The naphthalene moieties contribute to extended π-conjugation, which is critical for charge transport in semiconducting materials. This aligns with current trends in sustainable energy and green chemistry, where efficient and eco-friendly materials are highly sought after.

In addition to its electronic applications, 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine is also studied for its potential in pharmaceutical research. The triazine core is a common scaffold in drug design, often associated with antiviral, anticancer, and antimicrobial activities. While this compound is not yet a marketed drug, its structural features make it a promising candidate for further investigation in medicinal chemistry. Researchers are particularly interested in its ability to interact with biological targets due to its chloro and naphthalene functionalities.

The synthesis of 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine involves sophisticated organic synthesis techniques, including cross-coupling reactions and nucleophilic substitutions. These methods are widely discussed in academic and industrial settings, as they are essential for producing high-purity compounds for research and development. The compound's CAS number 78941-32-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From an environmental perspective, the stability and degradation pathways of 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine are subjects of ongoing research. As industries move toward sustainable practices, understanding the ecological impact of such compounds is crucial. This aligns with the broader societal focus on environmental safety and responsible chemical usage, which are frequently searched topics in scientific databases and AI-driven research tools.

In summary, 2-Chloro-4,6-di(naphthalen-1-yl)-1,3,5-triazine (CAS No. 78941-32-9) is a multifaceted compound with significant potential in advanced materials and pharmaceutical applications. Its unique structural features and reactivity make it a subject of interest for researchers aiming to address contemporary challenges in technology and healthcare. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in future innovations.